Cas no 55368-79-1 (1H-1,2,4-TRIAZOLE, 3,5-BIS(4-BROMOPHENYL)-)
55368-79-1 structure
Product Name:1H-1,2,4-TRIAZOLE, 3,5-BIS(4-BROMOPHENYL)-
CAS No:55368-79-1
MF:C14H9Br2N3
MW:379.049360990524
CID:3213735
PubChem ID:12207763
Update Time:2025-04-21
1H-1,2,4-TRIAZOLE, 3,5-BIS(4-BROMOPHENYL)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-1,2,4-TRIAZOLE, 3,5-BIS(4-BROMOPHENYL)-
- 3,5-Bis(4-bromophenyl)-4H-1,2,4-triazole
- 55368-79-1
- SCHEMBL20401786
-
- Inchi: 1S/C14H9Br2N3/c15-11-5-1-9(2-6-11)13-17-14(19-18-13)10-3-7-12(16)8-4-10/h1-8H,(H,17,18,19)
- InChI Key: TVGRXGCNVLGQTC-UHFFFAOYSA-N
- SMILES: N1=C(C2=CC=C(Br)C=C2)NC(C2=CC=C(Br)C=C2)=N1
Computed Properties
- Exact Mass: 378.91427Da
- Monoisotopic Mass: 376.91632Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 286
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 41.6Ų
1H-1,2,4-TRIAZOLE, 3,5-BIS(4-BROMOPHENYL)- Related Literature
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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